6,8-dichloro-5-methyl-1,2,3,4-tetrahydroquinoline
Overview
Description
6,8-dichloro-5-methyl-1,2,3,4-tetrahydroquinoline, often referred to as DMTQ, is a synthetic quinoline-based molecule that has gained considerable attention in the scientific and research communities. It has been studied for its potential applications in medicine, biochemistry, and physiology.
Scientific Research Applications
DMTQ has been studied extensively for its potential applications in the fields of medicine, biochemistry, and physiology. It has been studied as an anti-inflammatory agent, a potential treatment for cancer, and as a potential treatment for neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Additionally, it has been studied as a potential treatment for diabetes, obesity, and other metabolic disorders.
Mechanism of Action
The exact mechanism of action of DMTQ is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, DMTQ has been shown to inhibit the activity of certain enzymes involved in the metabolism of glucose and fatty acids, as well as the activity of certain enzymes involved in the metabolism of cholesterol.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMTQ are not fully understood. However, it has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic effects in animal models. Additionally, it has been shown to reduce the levels of certain hormones involved in inflammation, such as TNF-α and IL-1β. Additionally, it has been shown to reduce the levels of certain markers of metabolic syndrome, such as triglycerides and LDL cholesterol.
Advantages and Limitations for Lab Experiments
The advantages of using DMTQ in laboratory experiments include its relatively low cost and its availability in a variety of forms. Additionally, it is relatively easy to synthesize and can be stored for long periods of time. The main limitation of using DMTQ in laboratory experiments is its instability in certain conditions, such as in the presence of light or oxygen.
Future Directions
The potential future directions for the use of DMTQ include further research into its potential applications in medicine, biochemistry, and physiology. Additionally, further research could be done to explore its potential as an anti-inflammatory, anti-cancer, and anti-diabetic agent. Additionally, further research could be done to explore its potential as a treatment for neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Finally, further research could be done to explore its potential as an agent for the treatment of metabolic disorders such as diabetes and obesity.
Synthesis Methods
The synthesis of DMTQ involves the use of a multi-step process. The first step involves the reaction of 6,8-dichloro-5-methyl-1,2,3,4-tetrahydroquinoline with a base such as sodium hydroxide to form the sodium salt of DMTQ. The second step involves the reaction of the sodium salt of DMTQ with an acid such as acetic acid to form the final product, DMTQ. The synthesis of DMTQ has been studied extensively and is well documented in the scientific literature.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6,8-dichloro-5-methyl-1,2,3,4-tetrahydroquinoline can be achieved through a multi-step process involving the condensation of an appropriate aldehyde with an amine, followed by cyclization and chlorination reactions.", "Starting Materials": [ "2-chloro-5-methylbenzaldehyde", "ethylamine", "sodium ethoxide", "sulfuric acid", "phosphorus pentachloride", "sodium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-chloro-5-methylbenzaldehyde with ethylamine in the presence of sodium ethoxide to form 2-chloro-5-methyl-N-ethylidenebenzamide.", "Step 2: Cyclization of 2-chloro-5-methyl-N-ethylidenebenzamide with sulfuric acid to form 6,8-dichloro-5-methyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid.", "Step 3: Conversion of 6,8-dichloro-5-methyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid to its acid chloride using phosphorus pentachloride.", "Step 4: Chlorination of the acid chloride with sodium hydroxide in acetic acid to form 6,8-dichloro-5-methyl-1,2,3,4-tetrahydroquinoline." ] } | |
CAS RN |
2742653-00-3 |
Product Name |
6,8-dichloro-5-methyl-1,2,3,4-tetrahydroquinoline |
Molecular Formula |
C10H11Cl2N |
Molecular Weight |
216.1 |
Purity |
95 |
Origin of Product |
United States |
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